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Identified Natural Plant Source

The primary natural source identified for 3,4-dihydroxycinnamaldehyde (also commonly known as caffeic

aldehyde or caffeyl aldehyde) is the seeds of the American pokeweed (Phytolacca americana) [1].

The table below summarizes its core chemical identity:

Property Description

IUPAC Name (2E)-3-(3,4-Dihydroxyphenyl)prop-2-enal [2] [1]

Other Names Caffeic aldehyde, Caffeyl aldehyde, trans-3,4-Dihydroxycinnamaldehyde [2] [3]

[1]

Molecular Formula C₉H₈O₃ [2] [3]

Average Mass 164.16 g/mol [2] [3]
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Property Description

CAS Registry 68149-78-0 (for the (E)-isomer) [4] [5]

Biosynthetic
Pathway

Phenylpropanoid biosynthesis [3]

Biosynthetic Pathway

The following diagram illustrates the position of 3,4-dihydroxycinnamaldehyde within the phenylpropanoid

biosynthesis pathway, a major route for secondary metabolite production in plants.
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Click to download full resolution via product page

This pathway shows the proposed route to caffeic aldehyde from caffeic acid. PAL: Phenylalanine

ammonia-lyase; C4H: Cinnamate 4-hydroxylase; F3'H/C3H: Flavonoid 3'-hydroxylase/Coumarate 3-

hydroxylase; 4CL: 4-coumarate-CoA ligase.

Research Context and Data Gaps

While the presence of caffeic aldehyde in pokeweed seeds is established [1], the search results do not

provide the following details often required for a technical whitepaper:

Quantitative Data: Specific concentration levels in the plant or yield from extraction.

Detailed Extraction Protocol: A step-by-step methodology for isolating the compound from plant
material.

Broader Source List: A comprehensive survey of other plants that may produce this compound.
Recent Studies: The key citing research articles are from the late 1970s and 1980s [1], indicating a

need to find more recent literature.

Suggestions for Further Research

To gather the in-depth technical information required for drug development research, I suggest the following

steps:

Consult Specialized Databases: Use scientific databases like SciFinder, Reaxys, or PubMed to

perform a comprehensive literature search. The identified CAS Number (68149-78-0) and name
variants can be used as search terms.

Focus on Extraction Studies: Look for research papers on the isolation of bioactive compounds
from Phytolacca americana and other related plants.

Explore Analytical Methods: Search for protocols using analytical techniques like High-
Performance Liquid Chromatography (HPLC) or Mass Spectrometry for detecting and quantifying

cinnamaldehyde derivatives in plant extracts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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